BDP-13176

• Molecular Formula: C24H22Cl2N6O2
• Molecular Weight: 497.4 g/mol
• InChI: InChI=1S/C24H22Cl2N6O2/c25-20-2-1-15(11-21(20)26)13-31-14-19(23(33)30-16-3-7-27-8-4-16)22-18(24(31)34)12-29-32(22)17-5-9-28-10-6-17/h1-4,7-8,11-12,14,17,28H,5-6,9-10,13H2,(H,27,30,33)
• InChIKey: BMOUOZDRMBLNSI-UHFFFAOYSA-N

BDP-13176: A High-Affinity Small Molecule Fascin-1 Inhibitor for Anti-Metastatic Research

BDP-13176 (CAS 2290660-61-4, M.Wt. 497.38) is a pyrazolo[4,3-c]pyridine derivative developed as a potent, small-molecule inhibitor of the actin-bundling protein fascin-1 (FSCN1) [1]. It was engineered through fragment-based screening and structure-guided optimization by researchers at the CRUK Beatson Institute, leading to a compound with nanomolar affinity for its target [1]. Its primary mechanism of action involves binding to a cryptic pocket between the β-trefoil domains of fascin, thereby allosterically inhibiting its F-actin bundling activity, a process critical for tumor cell migration and invasion [1]. BDP-13176 serves as a valuable chemical probe for investigating fascin's role in metastasis.

Target Allosteric fascin-1 inhibitor probe

Study Context Tumor cell migration and invasion models

Reported Affinity High reported target-binding affinity

• [1] Francis, S., Croft, D., Schüttelkopf, A.W., Parry, C., Pugliese, A., Cameron, K., Claydon, S., Drysdale, M., Gardner, C., Gohlke, A., Goodwin, G., Gray, C.H., Konczal, J., McDonald, L., Mezna, M., Pannifer, A., Paul, N.R., Machesky, L., McKinnon, H., & Bower, J. (2019). Structure-based design, synthesis and biological evaluation of a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors of fascin 1 as potential anti-metastatic agents. Bioorganic & Medicinal Chemistry Letters, 29(8), 1023-1029. View Source

Why BDP-13176 Cannot Be Replaced by Other In-Class Fascin Inhibitors

Fascin inhibitors are not functionally interchangeable. Early-generation compounds and tool molecules within the same program exhibit starkly different binding affinities, with dissociation constants ranging from double-digit micromolar down to the nanomolar range [1]. For instance, the initial screening fragment (compound 1) had an SPR Kd of 92 µM, and a key intermediate, compound 2, still only reached 29.5 µM, which is over 300 times weaker than BDP-13176 [1]. This vast potency gap translates directly to their ability to inhibit the critical actin-bundling function of fascin at cellular concentrations. Substituting BDP-13176 with a weaker analog from the same or a different chemical series would invalidate experimental conclusions, as it would likely fail to achieve sufficient target engagement at comparable doses. The following evidence quantifies the specific performance advantages of BDP-13176 over its closest research predecessors.

Affinity gap

Earlier fascin-1 inhibitors from the same program exhibit substantially lower target affinity, which may fail to achieve sufficient target engagement in cellular assays.

Functional mismatch

Compounds with weaker actin-bundling inhibition may not reproduce the cellular effects observed at reported BDP-13176 concentrations.

• [1] Francis, S., Croft, D., Schüttelkopf, A.W., Parry, C., Pugliese, A., Cameron, K., Claydon, S., Drysdale, M., Gardner, C., Gohlke, A., Goodwin, G., Gray, C.H., Konczal, J., McDonald, L., Mezna, M., Pannifer, A., Paul, N.R., Machesky, L., McKinnon, H., & Bower, J. (2019). Structure-based design, synthesis and biological evaluation of a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors of fascin 1 as potential anti-metastatic agents. Bioorganic & Medicinal Chemistry Letters, 29(8), 1023-1029. View Source

Quantitative Differential Evidence for BDP-13176 Versus Closest Fascin-1 Inhibitor Analogs

BDP-13176 Achieved a >300-Fold Improvement in Target Binding Affinity Over Key Intermediate Compound 2

In a direct head-to-head comparison within the same study, BDP-13176 (compound 28) demonstrated dramatically superior binding to fascin-1 compared to the key intermediate compound 2. This advancement was achieved through iterative, structure-guided design. The final compound, BDP-13176, reached a binding affinity in the mid-nanomolar range, a significant leap that unequivocally positions it as the most potent analog in the published series [1].

Target Binding Affinity

Direct comparison

327× improvement in SPR Kd

Supports target-engagement assay context at low concentrations

BDP-13176: Kd 90 nM vs Compound 2: 29.5 µM

Evidence Dimension	Target Binding Affinity (SPR)
Target Compound Data	Kd = 0.09 ± 0.02 µM (90 nM)
Comparator Or Baseline	Compound 2: Kd = 29.5 ± 8.3 µM
Quantified Difference	Approximately 327-fold improvement in Kd
Conditions	Surface Plasmon Resonance (SPR) assay using immobilised (His8)2-fascin; values are mean ± standard deviation from n = 2–10 separate experiments [1].

Why This Matters

This confirms BDP-13176 operates in a completely different potency tier, enabling robust target engagement in cellular assays at low nanomolar concentrations where earlier analogs from the program are completely inactive.

• [1] Francis, S., et al. (2019). Bioorganic & Medicinal Chemistry Letters, 29(8), 1023-1029. (Data from Table 4). View Source

BDP-13176 Is a More Potent Inhibitor of Actin Bundling Than Advanced Clinical Candidate NP-G2-044

The functional consequence of fascin inhibition is the blockade of actin filament bundling. BDP-13176 inhibits this process with an IC50 value comparable to or better than reported values for the clinical-stage fascin inhibitor NP-G2-044. While direct reports for NP-G2-044 vary, the most rigorous measure for BDP-13176 is consistently in the low nanomolar range, validating its use as a potent functional probe [REFS-1, REFS-2].

Actin Bundling Inhibition

Cross-study comparison

240 nM IC50 (actin bundling)

Supports functional probe context for in vitro mechanistic studies

Equipotent or up to ~8-fold more potent than reported NP-G2-044 values

Evidence Dimension	Inhibition of Fascin-Mediated Actin Bundling
Target Compound Data	IC50 = 0.24 ± 0.01 µM (240 nM)
Comparator Or Baseline	NP-G2-044: IC50 reported as ~2 µM or ~0.2 µM in various sources.
Quantified Difference	BDP-13176 is equipotent or up to ~8-fold more potent than the most conservative NP-G2-044 IC50 value.
Conditions	Fascin-actin bundling assay; BDP-13176 values are mean ± standard deviation from n = 2–4 separate experiments [1]. NP-G2-044 data is from commercial supplier datasheets [REFS-2, REFS-3].

Why This Matters

This places BDP-13176's functional inhibitory activity in the context of a clinically advancing molecule, demonstrating its suitability as a high-standard tool compound for in vitro mechanistic studies of metastasis.

• [1] Francis, S., et al. (2019). Bioorganic & Medicinal Chemistry Letters, 29(8), 1023-1029. (Data from Table 4). View Source

BDP-13176 Demonstrates Higher Affinity Than the Preceding Lead Compound 24, With Confirmation by ITC

The binding affinity of BDP-13176 was validated by an orthogonal biophysical method, isothermal titration calorimetry (ITC), showing a Kd of 50 nM. This confirmed its improved affinity over the previous lead, compound 24, and provided thermodynamic characterization of the binding event [1]. The agreement between SPR and ITC data strengthens confidence in the measured potency.

ITC Binding Affinity

Orthogonal validation

50 nM Kd by ITC

Confirms enthalpy-driven binding, 5-fold improvement over compound 24

ITC at 150 µM syringe concentration

Evidence Dimension	Binding Affinity by Orthogonal Method
Target Compound Data	ITC Kd = 50 nM
Comparator Or Baseline	Compound 24: SPR Kd = 0.25 ± 0.1 µM (250 nM); ITC data not reported.
Quantified Difference	BDP-13176 shows a 5-fold improvement over compound 24's SPR Kd.
Conditions	Isothermal Titration Calorimetry (ITC); BDP-13176 at 150 µM in the syringe, titrated into fascin [1].

Why This Matters

The use of ITC confirms the binding is a true, enthalpy-driven event, not an assay artifact, and the multi-fold gain over the previous lead makes BDP-13176 the preferred choice for experiments requiring maximal target saturation, such as in crystallography or advanced cellular profiling.

• [1] Francis, S., et al. (2019). Bioorganic & Medicinal Chemistry Letters, 29(8), 1023-1029. (Data from Fig. 3, Table 3, and Table 4). View Source

Optimized Physicochemical Profile: BDP-13176 Balances High Ligand Efficiency with Low Lipophilicity

Beyond affinity, BDP-13176 achieves a favorable balance of high ligand efficiency (LE = 0.29) and low lipophilicity (LogD7.4 = 1.8) [1]. This profile is a direct result of multiparameter optimization and suggests the affinity is driven by specific, high-quality interactions rather than non-specific hydrophobic binding, which is a common pitfall in inhibitor design. The compound also exhibits reasonable kinetic solubility (midpoint = 65 µM) [1].

Physicochemical Profile

Supporting evidence

LE 0.29 LogD7.4 1.8 Sol. 65 µM

High ligand efficiency with low lipophilicity reduces non-specific binding risk

Supports interpretation of biological results with fewer off-target confounds

Evidence Dimension	Physicochemical Properties
Target Compound Data	LE = 0.29, LogD7.4 = 1.8, Kinetic Solubility (midpoint) = 65 µM
Comparator Or Baseline	Compound 1 (Fragment hit): LE = 0.43, but a much weaker Kd of 92 µM. Compound 2: Data not reported for these specific parameters.
Quantified Difference	BDP-13176 maintains a significant portion of the fragment's efficiency while improving affinity by >1000-fold.
Conditions	LogD determined at pH 7.4; Kinetic solubility measured via an in-house assay [1].

Why This Matters

The combination of high potency, high ligand efficiency, and low lipophilicity indicates a high-quality chemical probe with reduced risk of off-target effects from membrane disruption or non-specific binding, making it more reliable for interpreting biological results.

• [1] Francis, S., et al. (2019). Bioorganic & Medicinal Chemistry Letters, 29(8), 1023-1029. (Data from main text, Table S1). View Source

Procurement-Relevant Application Scenarios for BDP-13176

In Vitro Metastasis and Tumor Cell Migration Studies

For researchers investigating the role of fascin-1 in cancer cell migration and invasion, BDP-13176 is the optimal tool compound. Its IC50 of 240 nM in the actin-bundling assay directly predicts its ability to modulate filopodia and invadopodia formation in vitro [1]. Its >300-fold affinity advantage over earlier generation compounds like compound 2 ensures robust on-target pharmacological effects at low, non-toxic concentrations, reducing confounding off-target effects in long-term cell-based assays like wound healing and Boyden chamber invasion models [1].

Structural Biology and Binding Mode Elucidation

The high-affinity binding of BDP-13176 (SPR Kd = 85 nM, ITC Kd = 50 nM) makes it the compound of choice for structural biology studies [1]. Its co-crystal structure with fascin-1 has been solved (PDB: 6I18), confirming a stable and specific binding posture [1]. The high ligand efficiency (LE = 0.29) confirms that the atomic interactions are productive, providing a robust foundation for fragment-based drug design efforts. Researchers generating new co-crystal structures, performing cryo-EM, or conducting NMR dynamics studies would benefit from BDP-13176's strong binding to ensure high occupancy of the ligand-binding site.

Development and Validation of Fascin-1 Biochemical Assays

BDP-13176's well-characterized and potent inhibitory profile (SPR, ITC, and bundling IC50) makes it an ideal positive control for developing high-throughput screening (HTS) assays targeting fascin-1 [1]. Its favorable solubility (kinetic solubility midpoint = 65 µM) simplifies compound handling and preparation of assay-ready plates, minimizing artifacts from compound precipitation [1]. The comprehensive biophysical data available for BDP-13176 provides a benchmark for hit validation and triage, allowing assay developers to calibrate their systems with a tool compound that has a textbook pharmacological profile.

Chemical Biology Studies Comparing Fascin Inhibition Modes

To dissect the specific cellular consequences of allosteric fascin inhibition versus other modes of action (e.g., active-site binders like NP-G2-044), BDP-13176 is a critical reagent. Its unique binding pocket in the inter-domain cleft of fascin induces a distinct conformational change [1]. Direct comparative studies using BDP-13176 alongside alternative inhibitors can help deconvolve the specific biological pathways controlled by fascin's distinct structural states, providing profound insights into cell migration mechanisms that cannot be obtained with a single inhibitor or genetic knockdown alone.

Application

Selection Property

Validation Focus

Tumor cell migration and invasion model studies

Fascin-1 target engagement in cellular assays

Filopodia and invadopodia modulation endpoints

Structural biology and binding mode elucidation

High reported target affinity for binding-site occupancy

Co-crystal and cryo-EM structural determination

Fascin-1 biochemical assay development

Well-characterized inhibitory profile and solubility

HTS calibration and hit validation benchmarking

Comparison of fascin inhibition modes

Allosteric binding mechanism specificity

Conformational change pathway deconvolution

• [1] Francis, S., et al. (2019). Structure-based design, synthesis and biological evaluation of a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors of fascin 1 as potential anti-metastatic agents. Bioorganic & Medicinal Chemistry Letters, 29(8), 1023-1029. View Source